
Characterization of 2-Ethylbutylamine (CAS
Number: 617-79-8): A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Ethylbutylamine

Cat. No.: B1583521 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Ethylbutylamine, a key chemical

intermediate. The document details its physicochemical properties, safety and handling

protocols, spectroscopic characterization, and plausible synthetic routes. All quantitative data is

presented in structured tables for ease of reference, and experimental workflows are visualized

using diagrams to facilitate understanding.

Core Properties and Safety Information
2-Ethylbutylamine is a colorless to light yellow liquid with a characteristic amine odor.[1][2] It

serves as a versatile building block in organic synthesis, particularly in the development of

pharmaceuticals and agrochemicals.[3] One notable application is in the preparation of amide-

substituted heterocyclic compounds used in the modulation of interleukins and interferons.[3]

Physicochemical Properties
The fundamental physical and chemical properties of 2-Ethylbutylamine are summarized

below, providing essential data for its handling and use in experimental settings.
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Property Value Reference

CAS Number 617-79-8 [4]

Molecular Formula C₆H₁₅N [1]

Molecular Weight 101.19 g/mol [1]

Appearance
Clear colorless to light yellow

liquid
[3]

Boiling Point 125 °C [5]

Melting Point 20 °C [5]

Density 0.776 g/mL at 20 °C [1]

Flash Point 14 °C [5]

Water Solubility 3.83 x 10⁴ mg/L at 25 °C [3]

Vapor Pressure 15.0 mmHg [1]

Refractive Index 1.420 [5]

Toxicological and Safety Data
2-Ethylbutylamine is classified as a hazardous substance and requires careful handling. It is a

flammable liquid and vapor, harmful if swallowed or in contact with skin, and causes severe

skin burns and eye damage.[1]

Parameter Value Species Reference

Oral LD50 310 mg/kg Rat [1]

Inhalation LC50 500 ppm / 4h Rat [1]

Dermal LD50 2 mL/kg Rabbit [6]

Eye Irritation
Rated 9 on a scale of

1-10
Rabbit [6]

Safety Precautions:
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Keep away from heat, sparks, and open flames.[5]

Wear protective gloves, clothing, eye, and face protection.[7]

Use only in a well-ventilated area or under a chemical fume hood.

In case of contact with eyes or skin, rinse immediately with plenty of water and seek medical

advice.[7]

Store in a tightly closed container in a dry, cool, and well-ventilated place.[5]

Synthetic Routes
While specific, detailed protocols for the synthesis of 2-Ethylbutylamine are not extensively

published in readily available literature, its structure lends itself to common amine synthesis

methodologies. Two plausible and widely used methods are reductive amination and the

Hofmann rearrangement.

Experimental Protocol 1: Synthesis via Reductive
Amination of 2-Ethylbutanal
Reductive amination is a highly effective method for forming amines from carbonyl compounds.

This process involves the reaction of an aldehyde or ketone with ammonia or a primary or

secondary amine to form an imine or enamine, which is then reduced in situ to the

corresponding amine.

Materials:

2-Ethylbutanal

Anhydrous ammonia (or a suitable ammonia source like ammonium acetate)

A reducing agent (e.g., sodium cyanoborohydride (NaBH₃CN) or sodium

triacetoxyborohydride (NaBH(OAc)₃))

Anhydrous methanol (or another suitable solvent)

Acetic acid (catalyst)
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Diethyl ether or ethyl acetate (for extraction)

Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate or sodium sulfate

Procedure:

Reaction Setup: A round-bottom flask is charged with 2-ethylbutanal and dissolved in

anhydrous methanol under an inert atmosphere (e.g., nitrogen or argon).

Imine Formation: The ammonia source (e.g., ammonium acetate or a solution of ammonia in

methanol) is added to the flask, followed by a catalytic amount of acetic acid to facilitate

imine formation. The reaction is stirred at room temperature for 1-2 hours.

Reduction: The reducing agent (e.g., sodium cyanoborohydride) is added portion-wise to the

stirred solution. The reaction mixture is then stirred at room temperature for 12-24 hours.

Workup: The methanol is removed under reduced pressure. The residue is taken up in water

and the pH is adjusted to be basic (pH > 10) with a suitable base (e.g., NaOH solution).

Extraction: The aqueous layer is extracted three times with diethyl ether or ethyl acetate.

Drying and Concentration: The combined organic extracts are washed with brine, dried over

anhydrous magnesium sulfate or sodium sulfate, filtered, and the solvent is removed by

rotary evaporation to yield the crude 2-ethylbutylamine.

Purification: The crude product is purified by fractional distillation under atmospheric or

reduced pressure to obtain pure 2-ethylbutylamine.
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Synthesis Stage Workup & Purification

1. Dissolve 2-Ethylbutanal
in Methanol

2. Add Ammonia Source
& Acetic Acid

3. Stir for Imine
Formation (1-2h)

4. Add Reducing Agent
(e.g., NaBH3CN)

5. Stir for Reduction
(12-24h) 6. Quench & Basify

Reaction
Complete 7. Extract with

Organic Solvent 8. Dry Organic Layer 9. Concentrate in vacuo 10. Fractional Distillation Pure 2-Ethylbutylamine

Spectroscopic Analysis

Data Interpretation
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Confirm Carbon-Hydrogen
Framework
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Determine Molecular Weight
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Structure Verified

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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